Cas no 60469-90-1 (4,4'-dibenzoyloxybiphenyl)

• Product Name: 4,4'-dibenzoyloxybiphenyl
• CAS No: 60469-90-1
• MF: C₂₆H₁₈O₄
• MW: 394.418727397919
• CID: 952130
• PubChem ID: 570383
• Update Time: 2025-04-19

4,4'-dibenzoyloxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 4,4'-dibenzoyloxybiphenyl
• [4-(4-benzoyloxyphenyl)phenyl] benzoate
• 4,4'-bis(benzoyloxy)biphenyl
• 4.4'-Dibenzoyloxy-diphenyl
• Biphenyl,4,4'-dibenzoyloxy
• Oprea1_504820
• 4,4'-biphenyldiyl dibenzoate
• AKOS015911213
• SCHEMBL6938009
• A832741
• 60469-90-1
• QPBOLOMIFWOGKZ-UHFFFAOYSA-N
• Oprea1_111867
• DTXSID80341120
• Biphenyl, 4,4'-dibenzoyloxy-
• 4'-(Benzoyloxy)[1,1'-biphenyl]-4-yl benzoate #
• benzoic acid [4-(4-benzoyloxyphenyl)phenyl] ester
• C26H18O4
• biphenyl-4,4'-diyl dibenzoate

• Inchi： 1S/C26H18O4/c27-25(21-7-3-1-4-8-21)29-23-15-11-19(12-16-23)20-13-17-24(18-14-20)30-26(28)22-9-5-2-6-10-22/h1-18H
• InChI Key： QPBOLOMIFWOGKZ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1C=CC(=CC=1)C1C=CC(=CC=1)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 394.12100
• Monoisotopic Mass: 394.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 52.60000
• LogP: 5.79200